2,6-dichloro-N-(morpholin-4-yl)benzamide

• IUPAC Name: 2,6-dichloro-N-morpholin-4-ylbenzamide
• InChI: InChI=1S/C11H12Cl2N2O2/c12-8-2-1-3-9(13)10(8)11(16)14-15-4-6-17-7-5-15/h1-3H,4-7H2,(H,14,16)
• InChI Key: RHGGAHVDAJTBQH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1NC(=O)C2=C(C=CC=C2Cl)Cl
• Molecular Formula: C11H12Cl2N2O2
• Molecular Weight: 275.13 g/mol

Description

“2,6-dichloro-N-(morpholin-4-yl)benzamide” is a chemical compound with the molecular formula C11H12Cl2N2O2. It has a molecular weight of 275.13. The structure of this compound includes a morpholine ring and a benzene ring.

Molecular Structure Analysis

The molecular structure of “2,6-dichloro-N-(morpholin-4-yl)benzamide” includes a morpholine ring and a benzene ring. The morpholine ring is attached to the benzamide group, which is further substituted with two chlorine atoms at the 2nd and 6th positions.

Physical And Chemical Properties Analysis

The compound has a predicted density of 1.42±0.1 g/cm3. Other physical and chemical properties such as boiling point, melting point, and flash point are not available.

Scientific Research Applications

Synthesis and Derivative Studies

• Derivative Synthesis : 2,6-dichloro-N-(morpholin-4-yl)benzamide is involved in the synthesis of various derivatives. For example, 6-(Morpholin-4-yl)benzo[h]quinazolin-4(3H)-one derivatives have been prepared under Buchwald–Hartwig conditions, showing potential anticancer activities (Nowak et al., 2014).

Biological and Pharmacological Activities

• Antithrombotic Effects : Certain derivatives, such as (S)-(-)-ethyl[6-[4-(morpholinoformimidoyl)benzamido]-3,4-dihydro-2H-1-benzo-pyran-3-yl]acetate hydrochloride, have shown significant antiaggregatory and antithrombotic effects, which could be useful in the treatment of thrombotic diseases (Banno et al., 1999).

• Antifungal Activity : Compounds like N-(Morpholinothiocarbonyl) benzamide and their Co(III) complexes have been synthesized and evaluated for antifungal activity against major pathogens, suggesting potential applications in agriculture and medicine (Zhou Weiqun et al., 2005).

Molecular Structure Studies

• Structural Analysis : Studies have been conducted on the molecular structure of related compounds, providing insights into their chemical properties and potential applications. For example, the X-ray molecular structure of 4-Sulfamoyl-N-(3-morpholinopropyl) benzamide and related compounds have been determined, which helps in understanding their chemical behavior (Remko et al., 2010).

Anticancer Research

• Anticancer Properties : Research has identified specific benzamide derivatives with morpholine groups showing promising anticancer activities. For example, 2-substituted-3-sulfonamino-5-(quinazolin-6-yl or quinolin-6-yl)benzamides are proposed as novel structures of PI3K inhibitors and anticancer agents (Shao et al., 2014).

Miscellaneous Applications

• Gastrokinetic Activity : Benzamides with morpholine groups have been evaluated for gastrokinetic activity, showing promising results in enhancing gastric emptying, which could have implications in treating gastrointestinal disorders (Kato et al., 1991).